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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane

CAS No.: 5702-49-8

Cat. No.: B11954329

Get Quote

Systematic Nomenclature, Synthesis, and Pharmacological Relevance

Executive Summary
2-Isopropyl-1,3-dioxane (CAS: 5702-49-8) is a cyclic acetal derived from the condensation of

isobutyraldehyde and 1,3-propanediol. While often categorized as a protecting group

intermediate in organic synthesis, its structural motif—a lipophilic, six-membered diether ring—

holds significance in medicinal chemistry as a bioisostere for cyclic ethers and as a stable

scaffold for stereochemical control.

This guide provides a definitive technical analysis of its IUPAC nomenclature, validated

synthesis protocols, conformational dynamics, and analytical characterization.

Nomenclature and Structural Identity
IUPAC Designation
The International Union of Pure and Applied Chemistry (IUPAC) nomenclature requires

identifying the parent heterocycle and the substituent chain.
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Parent Ring: 1,3-Dioxane (a six-membered saturated ring with oxygen atoms at positions 1

and 3).

Substituent: An isopropyl group attached at position 2 (the acetal carbon).[1]

Systematic Name:2-(Propan-2-yl)-1,3-dioxane[2][3][4]

Accepted Semi-Systematic Name: 2-Isopropyl-1,3-dioxane[3][4][5][6]

Chemical Identifiers
Property Data

CAS Number 5702-49-8

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.19 g/mol

SMILES CC(C)C1OCCCO1

InChIKey JUTVXESYHPHLKJ-UHFFFAOYSA-N

Conformational Analysis & Stereochemistry
The 1,3-dioxane ring adopts a chair conformation similar to cyclohexane but distorted by the

shorter C-O bonds. The placement of the isopropyl group at the C2 position is governed by

steric thermodynamics.

Equatorial Preference
The isopropyl group is sterically demanding (

-value ≈ 4.2 kcal/mol in cyclohexane, slightly different in dioxanes due to the absence of axial
hydrogens at O1/O3).

Equatorial Conformer: The isopropyl group extends away from the ring, minimizing 1,3-

diaxial interactions. This is the thermodynamically dominant species (>99%).

Axial Conformer: Places the isopropyl group in a severe 1,3-diaxial interaction with the axial

hydrogens at C4 and C6, rendering it energetically inaccessible at ambient temperatures.
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Visualization of Conformational Logic
The following diagram illustrates the thermodynamic preference for the equatorial orientation.
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Figure 1: Conformational equilibrium of 2-isopropyl-1,3-dioxane. The absence of axial

hydrogens on the oxygen atoms reduces some strain compared to cyclohexane, but the bulk of

the isopropyl group strictly enforces the equatorial position.

Synthesis Protocol
The synthesis of 2-isopropyl-1,3-dioxane is a classic acid-catalyzed acetalization. The

reaction is reversible; therefore, driving the equilibrium to the right requires the removal of

water, typically via azeotropic distillation.

Reaction Mechanism
Protonation: Acid catalyst protonates the carbonyl oxygen of isobutyraldehyde.

Nucleophilic Attack: One hydroxyl group of 1,3-propanediol attacks the carbonyl carbon.

Cyclization: Loss of water and intramolecular attack by the second hydroxyl group closes the

ring.

Experimental Workflow
Reagents:

Isobutyraldehyde (1.0 eq)
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1,3-Propanediol (1.1 eq)

p-Toluenesulfonic acid (p-TsOH) (0.01 eq)

Solvent: Toluene or Cyclohexane (Reaction medium + Azeotrope former)

Step-by-Step Procedure:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped

with a reflux condenser.

Charging: Add isobutyraldehyde (e.g., 72.1 g, 1 mol), 1,3-propanediol (83.7 g, 1.1 mol), and

p-TsOH (1.7 g, 10 mmol) to 300 mL of toluene.

Reflux: Heat the mixture to vigorous reflux. Water will separate in the Dean-Stark trap.

Monitor until the theoretical volume of water (~18 mL) is collected.

Quench: Cool to room temperature. Wash the organic phase with saturated NaHCO₃

solution (2 x 50 mL) to neutralize the acid catalyst.

Isolation: Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

Purification: Distill the residue (vacuum distillation recommended) to obtain the pure dioxane

as a colorless liquid.

Synthesis Pathway Diagram
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Figure 2: Synthetic pathway for the formation of the 1,3-dioxane ring via condensation.

Applications in Drug Development
Carbonyl Protection Strategy
The 1,3-dioxane moiety is a robust protecting group for aldehydes.[7]

Stability: Stable to basic conditions (NaOH, NaH), organometallics (Grignard reagents, n-

BuLi), and hydrides (LiAlH₄).

Deprotection: Labile to aqueous acid (HCl, TFA), regenerating the aldehyde.
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Strategic Use: Allows chemists to perform modifications on the "tail" of a molecule (e.g., the

isopropyl side chain or other parts of the scaffold) without affecting the aldehyde functionality.

Bioisosterism
In medicinal chemistry, the 1,3-dioxane ring can serve as a bioisostere for:

Cyclic Ethers: Improving metabolic stability compared to open-chain ethers.

Solubility Enhancement: The two oxygen atoms function as hydrogen bond acceptors,

potentially improving aqueous solubility compared to a cyclohexane analog.

Analytical Characterization
To validate the synthesis of 2-isopropyl-1,3-dioxane, the following spectral data is expected.

¹H NMR Prediction (CDCl₃, 400 MHz)
Shift (δ ppm) Multiplicity Integration Assignment

4.25 Doublet (J ≈ 5 Hz) 1H C2-H (Acetal proton)

4.10 Multiplet 2H C4/C6-H (Equatorial)

3.75 Multiplet 2H C4/C6-H (Axial)

2.05 Multiplet 1H
C5-H (Ring

methylene)

1.75 Multiplet 1H
CH (Isopropyl

methine)

1.35 Multiplet 1H
C5-H (Ring

methylene)

0.95 Doublet 6H
CH₃ (Isopropyl

methyls)

Mass Spectrometry (EI)
Molecular Ion: m/z 130 [M]⁺ (often weak).
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Base Peak: m/z 87 (Loss of isopropyl radical, [M - C3H7]⁺). This is characteristic of 2-

substituted 1,3-dioxanes, where the ring stabilizes the oxocarbenium ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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